molecular formula C11H18O4 B8434959 4-Acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester

4-Acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester

Cat. No.: B8434959
M. Wt: 214.26 g/mol
InChI Key: SXXKPNSFBKKFNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O4

Molecular Weight

214.26 g/mol

IUPAC Name

ethyl 4-acetyl-4-methyl-5-oxohexanoate

InChI

InChI=1S/C11H18O4/c1-5-15-10(14)6-7-11(4,8(2)12)9(3)13/h5-7H2,1-4H3

InChI Key

SXXKPNSFBKKFNV-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCC(C)(C(=O)C)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g of 3-methyl-2,4-pentandione and 0.4 g of 1,8-diazabicyclo-[5.4.0]-undec-7-ene were mixed and 39.3 g of ethyl acrylate was added dropwise with the temperature being controlled by cooling with ice. Stirring was continued for 16 hours, the base was neutralized, 50 ml of diethyl ether was added, and the mixture was extracted with an aqueous sodium carbonate solution and water. Fractional distillation of the organic layer yielded 33.4 g of 4-acetyl-4-methyl-5-oxo-hexanoic acid ethyl ester (boiling point: 95° C./0.02 mbar; purity: 98%; colorless).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
catalyst
Reaction Step One
Quantity
39.3 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three

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